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Compound of Interest

Compound Name: DBM 1285 dihydrochloride

Cat. No.: B1150239 Get Quote

A guide for researchers, scientists, and drug development professionals on the safe disposal of

the TNF-α production inhibitor, DBM 1285 dihydrochloride. This document outlines essential

safety and logistical information, providing procedural guidance in the absence of a specific

Safety Data Sheet (SDS).

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel

and the protection of the environment. For DBM 1285 dihydrochloride, a potent, orally active

TNF-α production inhibitor, specific disposal protocols are not readily available in the public

domain.[1] In the absence of a manufacturer-provided Safety Data Sheet (SDS), a

conservative approach based on the chemical's known biological activity and general principles

of hazardous waste management is required.

DBM 1285 dihydrochloride, with the chemical formula C₂₁H₂₂FN₅S·2HCl, is a p38 MAPK

inhibitor that suppresses the production of TNF-α.[2][3] Its biological activity warrants that it be

treated as a potentially hazardous substance. Unused or waste DBM 1285 dihydrochloride
should not be disposed of in general laboratory trash or flushed down the drain.

Recommended Disposal Procedure
The following step-by-step procedure is a general guideline for the disposal of DBM 1285
dihydrochloride and should be adapted to comply with local, state, and federal regulations, as

well as the specific policies of your institution's Environmental Health and Safety (EHS)

department.
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Consult Institutional Guidelines: Before initiating any disposal process, contact your

institution's EHS department. They will provide specific instructions for the disposal of

research-grade, bioactive small molecules and may have a protocol for compounds lacking a

formal SDS.

Waste Collection:

Collect all waste materials containing DBM 1285 dihydrochloride, including pure

compound, contaminated personal protective equipment (PPE), and any solutions, in a

designated, leak-proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical. Given its

dihydrochloride salt form, a high-density polyethylene (HDPE) container is a suitable

choice.

The label should clearly state "Hazardous Waste," the full chemical name "DBM 1285
dihydrochloride," and any known hazard information (e.g., "Bioactive Small Molecule,"

"TNF-α Inhibitor").

Segregation of Waste: Do not mix DBM 1285 dihydrochloride waste with other chemical

waste streams unless explicitly permitted by your EHS department. Incompatible chemicals

can react, leading to the generation of heat, gas, or other hazardous byproducts.

Storage of Waste: Store the sealed hazardous waste container in a designated, secure, and

well-ventilated area, away from general laboratory traffic. The storage area should be cool

and dry.

Arrange for Pickup and Disposal: Coordinate with your institution's EHS department for the

pickup and final disposal of the hazardous waste. Disposal will likely be through high-

temperature incineration by a licensed hazardous waste management company.

Quantitative Data and Precautionary Measures
In the absence of a specific SDS, quantitative data regarding toxicity and environmental

hazards are not available. The following table summarizes general precautionary measures for

handling and disposal.
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Parameter Guideline Source of Guidance

Personal Protective Equipment

(PPE)

Nitrile gloves, safety glasses or

goggles, and a lab coat should

be worn at all times when

handling the compound or its

waste.

General Laboratory Safety

Protocols

Waste Container Labeling

Clearly label with "Hazardous

Waste," "DBM 1285

dihydrochloride," and any

known hazards.

Institutional EHS Guidelines

Waste Segregation

Segregate from other waste

streams, particularly strong

oxidizing agents and bases.

General Chemical Safety

Principles

Spill Management

In case of a spill, absorb the

material with an inert

absorbent (e.g., vermiculite,

dry sand), collect it in a sealed

container, and dispose of it as

hazardous waste.

General Laboratory Safety

Protocols

Experimental Protocols
As this document pertains to disposal, detailed experimental protocols for the use of DBM 1285
dihydrochloride are not provided. Researchers using this compound should develop their own

risk assessments and experimental protocols in consultation with their institution's safety

committees.

Logical Workflow for Disposal of a Research
Chemical without an SDS
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical for which a specific Safety Data Sheet is not available.
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Start: Need to dispose of
DBM 1285 dihydrochloride waste

Is a manufacturer-provided
Safety Data Sheet (SDS) available?

Follow specific disposal instructions
in Section 13 of the SDS.

Yes

Treat as a potentially
hazardous substance.

No

End: Proper Disposal

Consult Institutional Environmental
Health & Safety (EHS) Department

Collect waste in a labeled,
sealed, and compatible container.

Segregate from other
waste streams.

Store in a designated,
secure, and ventilated area.

Arrange for EHS pickup
and licensed disposal.

Click to download full resolution via product page

Disposal workflow for a chemical lacking a specific SDS.
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It is the responsibility of the researcher to ensure that all chemical waste is handled and

disposed of in a manner that is safe for themselves, their colleagues, and the environment.

Always err on the side of caution when dealing with new or uncharacterized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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